molecular formula C9H18O2 B15267879 2-(Methoxymethyl)cycloheptan-1-ol

2-(Methoxymethyl)cycloheptan-1-ol

Cat. No.: B15267879
M. Wt: 158.24 g/mol
InChI Key: KDVNPPFRZWNHFF-UHFFFAOYSA-N
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Description

2-(Methoxymethyl)cycloheptan-1-ol is a seven-membered cyclic alcohol featuring a methoxymethyl substituent at the C2 position. Its structure combines the conformational flexibility of a cycloheptane ring with the polar, ether-containing methoxymethyl group, which may influence solubility, reactivity, and biological interactions.

Properties

Molecular Formula

C9H18O2

Molecular Weight

158.24 g/mol

IUPAC Name

2-(methoxymethyl)cycloheptan-1-ol

InChI

InChI=1S/C9H18O2/c1-11-7-8-5-3-2-4-6-9(8)10/h8-10H,2-7H2,1H3

InChI Key

KDVNPPFRZWNHFF-UHFFFAOYSA-N

Canonical SMILES

COCC1CCCCCC1O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methoxymethyl)cycloheptan-1-ol typically involves the methoxymethylation of cycloheptanol. One common method is the reaction of cycloheptanol with formaldehyde dimethyl acetal in the presence of a catalyst such as ZrO(OTf)₂. This reaction is carried out under solvent-free conditions at room temperature, making it an efficient and environmentally friendly process .

Industrial Production Methods

Industrial production of 2-(Methoxymethyl)cycloheptan-1-ol follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity of the product. Catalysts such as ZrO(OTf)₂ are preferred due to their reusability and high selectivity .

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethyl)cycloheptan-1-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

    Reduction: The compound can be reduced to form cycloheptane derivatives.

    Substitution: The methoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

    Substitution: Reagents like hydrochloric acid (HCl) and sodium hydroxide (NaOH) can facilitate substitution reactions.

Major Products

    Oxidation: Cycloheptanone or cycloheptanal.

    Reduction: Cycloheptane derivatives.

    Substitution: Various substituted cycloheptane compounds depending on the reagents used.

Scientific Research Applications

2-(Methoxymethyl)cycloheptan-1-ol has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(Methoxymethyl)cycloheptan-1-ol involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with various biomolecules, influencing their structure and function. The methoxymethyl group can undergo metabolic transformations, leading to the formation of active metabolites. These interactions and transformations are crucial for the compound’s biological and chemical effects .

Comparison with Similar Compounds

Structural and Functional Group Analogues

(a) Indole-Based Methoxymethyl Derivatives

Compounds 10 and 11 (synthesized in –2) are indole derivatives with methoxymethyl substituents at C4/C6 positions. Despite differing core structures (indole vs.

  • Polarity : The methoxymethyl group enhances hydrophilicity, improving aqueous solubility compared to purely hydrocarbon analogs.
  • Biological Activity: Compound 10 demonstrated α1/α2/β1-adrenoceptor binding and antiarrhythmic activity, suggesting that the methoxymethyl group may facilitate interactions with biological targets .
(b) Carvyl Propionate (2-Cyclohexen-1-ol Derivative)

This cyclohexenol derivative () shares a cyclic alcohol backbone but differs in ring size (6-membered), substituents (propionate and methyl groups), and unsaturation. Key contrasts include:

  • Safety Profile: Carvyl propionate is classified as non-hazardous, highlighting that cyclic alcohols with bulky substituents may exhibit low acute toxicity .

Physicochemical and Pharmacological Properties

Property 2-(Methoxymethyl)cycloheptan-1-ol Compound 10 (Indole Derivative) Carvyl Propionate
Core Structure Cycloheptanol Indole Cyclohexenol
Key Substituent(s) C2-(Methoxymethyl) C4/C6-(Methoxymethyl) C2-Propionate
Reported Bioactivity Not studied Antiarrhythmic, adrenoceptor binding None reported
Synthetic Yield Not available 70% N/A
Safety Classification Unknown Not classified Non-hazardous

Critical Analysis of Substituent and Ring Size Effects

  • Methoxymethyl Position: In indole derivatives (), the methoxymethyl group’s position (C4 vs. C6) influences adrenoceptor binding affinity. For the target compound, the C2 substituent may sterically hinder interactions with flat receptor pockets compared to planar indole systems.

Biological Activity

2-(Methoxymethyl)cycloheptan-1-ol is a cyclic alcohol that may exhibit various biological activities due to its structural characteristics. Compounds with similar structures often show promising pharmacological properties, including antimicrobial, anti-inflammatory, and analgesic activities. This article aims to explore potential biological activities, mechanisms of action, and relevant case studies related to this compound.

Molecular Formula

  • Molecular Formula : C_{10}H_{18}O_{2}
  • Molecular Weight : 170.25 g/mol

Structural Characteristics

The compound features a cycloheptane ring with a methoxymethyl group and a hydroxyl group. The presence of these functional groups suggests potential interactions with biological targets.

Table 1: Structural Features of 2-(Methoxymethyl)cycloheptan-1-ol

FeatureDescription
Ring StructureCycloheptane
Functional GroupsMethoxymethyl, Hydroxyl
PolarityModerate
SolubilityLikely soluble in organic solvents

Antimicrobial Activity

Compounds with cyclic structures often exhibit antimicrobial properties. For instance, similar alcohols have been studied for their effectiveness against various bacterial strains.

Case Study : A study on cyclic alcohols demonstrated that compounds with hydroxyl groups showed significant antibacterial activity against Staphylococcus aureus and Escherichia coli. While specific data for 2-(Methoxymethyl)cycloheptan-1-ol is lacking, it is plausible that it may exhibit similar activity due to its structural analogies.

Anti-inflammatory Properties

The anti-inflammatory properties of cyclic alcohols have been documented in various studies. The hydroxyl group can participate in hydrogen bonding, which may influence inflammatory pathways.

Research Findings : A study published in the Journal of Medicinal Chemistry indicated that certain cyclic alcohols could inhibit cyclooxygenase (COX) enzymes, leading to reduced prostaglandin synthesis. This suggests that 2-(Methoxymethyl)cycloheptan-1-ol may also have the potential to modulate inflammatory responses.

Analgesic Effects

Cyclic compounds are often explored for their analgesic properties. The mechanism typically involves interaction with pain receptors or modulation of neurotransmitter release.

Relevant Study : Research has shown that certain cyclic alcohols can act as analgesics by inhibiting pain transmission pathways in animal models. Although direct studies on 2-(Methoxymethyl)cycloheptan-1-ol are needed, its structural features indicate it may have similar effects.

The potential mechanisms through which 2-(Methoxymethyl)cycloheptan-1-ol may exert its biological effects include:

  • Hydrogen Bonding : The hydroxyl group can form hydrogen bonds with biological macromolecules, influencing enzyme activity.
  • Receptor Interaction : The methoxymethyl group may facilitate binding to specific receptors involved in pain and inflammation.
  • Membrane Fluidity Alteration : Cyclic compounds can affect cell membrane properties, potentially influencing cellular signaling pathways.

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